Potassium hydroxide

• CAS No.: 1310-58-3
• Product Name: Potassium hydroxide
• Molecular Formula: KOH; HKO
• Molecular Weight: 56.106 g/mol
• IUPAC Name: potassium;hydroxide
• Standard InChI: InChI=1S/K.H2O/h;1H2/q+1;/p-1
• Standard InChIKey: KWYUFKZDYYNOTN-UHFFFAOYSA-M
• Isomeric SMILES: [OH-].[K+]
• Impurities: /Potential/ impurities: sodium oxide, sodium carbonate, sodium chloride, sodium chlorate, ferrous oxide, mercury, sodium sulfate, silicon dioxide, aluminum oxide, calcium oxide, magnesium oxide, manganese, nickel, and copper.
• SMILES: [OH-].[K+]
• Canonical SMILES: [OH-].[K+]
• Boiling Point: greater than 266 °F at 760 mm Hg (USCG, 1999); 1,320; 1327 °C; 1324 °C; 2408°F; 2415°F
• Colorform: White or colorless, orthorhombic, deliquescent pieces, lumps, or sticks having crystalline fracture; White or slightly yellow lumps, rods, pellets; White rhombic crystals
• Density: 1.45 to 1.50 at 68 °F (USCG, 1999); 2.044 g/cu cm; 2.04 g/cm³; 2.04
• Melting Point: 405; about 360 °C; about 380 °C when anhydrous; 380 °C; 680°F; 716°F
• Physical Description: Potassium hydroxide, solution appears as an clear aqueous solution. Corrosive to metals and tissue. Noncombustible. Used in chemical manufacturing, petroleum refining, cleaning compounds.; DryPowder; Liquid; OtherSolid; PelletsLargeCrystals; White or nearly white pellets, flakes, sticks, fused masses or other forms; WHITE HYGROSCOPIC SOLID IN VARIOUS FORMS.; White, odorless solid or clear aqueous solution.; Odorless, white or slightly yellow lumps, rods, flakes, sticks, or pellets. [Note: May be used as an aqueous solution.]
• Description: Potassium hydroxide, also known as lye is an inorganic compound with the chemical formula KOH. Also commonly referred to as caustic potash, it is a potent base that is marketed in several forms including pellets, flakes, and powders. It is used in various chemical, industrial and manufacturing applications. Potassium hydroxide is also a precursor to other potassium compounds. Potassium hydroxide is used in food to adjust pH, as a stabilizer, and as a thickening agent. This ingredient has been considered as generally safe as a direct human food ingredient by the FDA, based upon the observance of several good manufacturing practice conditions of use. In addition to the above uses, potassium hydroxide is also used in making soap, as an electrolyte in alkaline batteries and in electroplating, lithography, and paint and varnish removers. Liquid drain cleaners contain 25 to 36% of potassium hydroxide. Medically, potassium hydroxide (KOH) is widely used in the wet mount preparation of various clinical specimens for microscopic visualization of fungi and fungal elements in skin, hair, nails, and even vaginal secretions,. Recently, it has been studied for efficacy and tolerability in the treatment of warts. It was determined that topical KOH solution was found to be a safe and effective treatment of plane warts.; Potassium hydroxide, solution appears as an clear aqueous solution. Corrosive to metals and tissue. Noncombustible. Used in chemical manufacturing, petroleum refining, cleaning compounds.; Potassium hydroxide is an alkali metal hydroxide.
• Solubility: Soluble; Very soluble in water. Freely soluble in ethanol; Solubility in water, 121 g/100 g water at 25 °C; Solubility in water (g KOH/100 g H2O): 97 at 0 °C; 103 at 10 °C; 112 at 20 °C; 126 at 30 °C; 178 at 100 °C; Soluble in 0.9 part water, about 0.6 part boiling water; Soluble in ethanol, methanol; Soluble in glycerin and slightly soluble in ether; Soluble in 3 parts alcohol, 2.5 parts glycerol; Solubility in water, g/100ml at 25 °C: 110 (very good); (59°F): 107%
• Synonyms: potassium hydroxide; potassium hydroxide monohydrate; potassium hydroxide tetrahydrate; potassium hydroxide, 39K-labeled; potassium hydroxide, 41K-labeled
• Vapor Pressure: 1 MM HG @ 714 °C; 1 mmHg at 1326°F; 5 mmHg at 1497°F; (1317°F): 1 mmHg
• PubChem Compound: 14797
• Last Modified: Nov 11 2021